Cas no 89857-82-9 (Pyrrolidine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]-)

Pyrrolidine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]- structure
89857-82-9 structure
Product Name:Pyrrolidine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]-
CAS No:89857-82-9
MF:C26H51NO2
MW:409.688648462296
CID:587054
PubChem ID:13264226
Update Time:2025-04-19

Pyrrolidine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]-
    • 1-[[2,2-di(nonyl)-1,3-dioxolan-4-yl]methyl]pyrrolidine
    • 89857-82-9
    • DTXSID20532959
    • 1-[(2,2-DINONYL-1,3-DIOXOLAN-4-YL)METHYL]PYRROLIDINE
    • Inchi: 1S/C26H51NO2/c1-3-5-7-9-11-13-15-19-26(20-16-14-12-10-8-6-4-2)28-24-25(29-26)23-27-21-17-18-22-27/h25H,3-24H2,1-2H3
    • InChI Key: DEDYDFNYXGMGKM-UHFFFAOYSA-N
    • SMILES: O1C(COC1(CCCCCCCCC)CCCCCCCCC)CN1CCCC1

Computed Properties

  • Exact Mass: 409.391979870g/mol
  • Monoisotopic Mass: 409.391979870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 18
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 21.7Ų
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